3-(chloromethyl)-N'-methyl-N'-(5-nitropyridin-2-yl)benzohydrazide
Overview
Description
The compound is a benzohydrazide derivative with a nitropyridine group. Benzohydrazides are a class of organic compounds containing a hydrazide group attached to a benzene ring. Nitropyridines are aromatic compounds that contain a nitro group (-NO2) attached to a pyridine ring .
Chemical Reactions Analysis
Again, while specific reactions involving this compound are not available, nitropyridines are known to undergo a variety of reactions. For example, they can react with ammonia and amines by the vicarious substitution method and by the oxidative substitution method .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its exact molecular structure. Nitropyridines, for example, are typically yellow crystalline solids .Scientific Research Applications
Synthesis and Antimicrobial Activities
3-(chloromethyl)-N'-methyl-N'-(5-nitropyridin-2-yl)benzohydrazide and similar compounds have been synthesized and characterized, showing potential in antimicrobial activities. These compounds, including N'-((2-chloro-6-methoxyquinolin-3-yl) methylidene)-substituted benzohydrazide, have been evaluated for their antibacterial properties, indicating their potential use in medical and pharmaceutical research (Shaikh, 2013).
Kinase Inhibition
Compounds related to 3-(chloromethyl)-N'-methyl-N'-(5-nitropyridin-2-yl)benzohydrazide, such as N-(6-chloro-3-nitropyridin-2-yl)-5-(1-methyl-1H-pyrazol-4-yl)isoquinolin-3-amine, have been synthesized and evaluated for their inhibitory potency against selected kinases. This suggests their potential application in cancer treatment and targeted therapy research (Wydra et al., 2021).
Anticancer Drug Intermediates
Another significant application is the synthesis of intermediates for small molecule anticancer drugs. For instance, 1-methyl-3-(5-nitropyridin-2-yl) urea, closely related to the target compound, has been synthesized with a high yield, indicating its importance in the development of new anticancer therapies (Zhang et al., 2019).
Cytotoxic Activity Studies
Compounds like N ′-[(Z)-(3-Methyl-5-oxo-1-phenyl-1,5-dihydro-4H-pyrazol-4-ylidene)(phenyl)methyl]benzohydrazide have been synthesized and screened for in vitro cytotoxic activity against specific cancer cells. This highlights their potential role in developing new anticancer agents (Asegbeloyin et al., 2014).
Safety and Hazards
properties
IUPAC Name |
3-(chloromethyl)-N'-methyl-N'-(5-nitropyridin-2-yl)benzohydrazide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13ClN4O3/c1-18(13-6-5-12(9-16-13)19(21)22)17-14(20)11-4-2-3-10(7-11)8-15/h2-7,9H,8H2,1H3,(H,17,20) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XEDFFHDNCOKQQJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C1=NC=C(C=C1)[N+](=O)[O-])NC(=O)C2=CC=CC(=C2)CCl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13ClN4O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
320.73 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(chloromethyl)-N'-methyl-N'-(5-nitropyridin-2-yl)benzohydrazide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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